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Procyanidin Procyanidin
Brand Name: Vulcanchem
CAS No.: 4852-22-6
VCID: VC0150500
InChI: InChI=1S/C30H26O13/c31-14-7-19(35)16-11-25(28(41-23(16)9-14)12-1-3-17(33)20(36)5-12)43-30(13-2-4-18(34)21(37)6-13)29(40)27(39)26-22(38)8-15(32)10-24(26)42-30/h1-10,25,27-29,31-40H,11H2
SMILES: C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)O)OC4(C(C(C5=C(C=C(C=C5O4)O)O)O)O)C6=CC(=C(C=C6)O)O
Molecular Formula: C30H26O13
Molecular Weight: 594.5 g/mol

Procyanidin

CAS No.: 4852-22-6

Reference Standards

VCID: VC0150500

Molecular Formula: C30H26O13

Molecular Weight: 594.5 g/mol

Procyanidin - 4852-22-6

CAS No. 4852-22-6
Product Name Procyanidin
Molecular Formula C30H26O13
Molecular Weight 594.5 g/mol
IUPAC Name 2-(3,4-dihydroxyphenyl)-2-[[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl]oxy]-3,4-dihydrochromene-3,4,5,7-tetrol
Standard InChI InChI=1S/C30H26O13/c31-14-7-19(35)16-11-25(28(41-23(16)9-14)12-1-3-17(33)20(36)5-12)43-30(13-2-4-18(34)21(37)6-13)29(40)27(39)26-22(38)8-15(32)10-24(26)42-30/h1-10,25,27-29,31-40H,11H2
Standard InChIKey HGVVOUNEGQIPMS-UHFFFAOYSA-N
SMILES C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)O)OC4(C(C(C5=C(C=C(C=C5O4)O)O)O)O)C6=CC(=C(C=C6)O)O
Canonical SMILES C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)O)OC4(C(C(C5=C(C=C(C=C5O4)O)O)O)O)C6=CC(=C(C=C6)O)O
Synonyms 2H-1-benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-2-((2-(3,4-dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl)oxy)-3,4-dihydro-
A-type procyanidin
epicatechin-4alpha,8-epicatechin
procyanidin
procyanidin type A
procyanidin, (2R-(2alpha,3alpha,4alpha(2'R*,3'S*)))-isomer
procyanidin, (2R-(2alpha,3beta,4beta(2R*,3R*)))-isomer
procyanidine
type A procyanidin
PubChem Compound 107876
Last Modified Nov 11 2021
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